Cas no 942863-72-1 (4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one)

• Product Name: 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one
• CAS No: 942863-72-1
• MF: C₂₁H₁₉BrFN₃O
• MW: 428.297467470169
• CID: 5430681
• Update Time: 2025-11-06

4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-bromo-2-propenyl)-1H-benzimidazol-2-yl]-1-(4-fluorobenzyl)-2-pyrrolidinone
• 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one

• Inchi： 1S/C21H19BrFN3O/c1-14(22)11-26-19-5-3-2-4-18(19)24-21(26)16-10-20(27)25(13-16)12-15-6-8-17(23)9-7-15/h2-9,16H,1,10-13H2
• InChI Key： HCPOICGGWJZHFX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CC(C2N(CC(Br)=C)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one

Recent Advances in the Study of 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one (CAS: 942863-72-1)

The compound 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one (CAS: 942863-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzodiazol and pyrrolidin-2-one moieties, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that it may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features, including the 2-bromoprop-2-en-1-yl group, have been shown to enhance its binding affinity to target proteins, thereby improving its therapeutic potential. Researchers have employed advanced computational modeling and X-ray crystallography to map its interactions at the molecular level.

Recent synthetic efforts have focused on improving the yield and purity of 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one. Novel catalytic methods and green chemistry approaches have been explored to streamline its production while minimizing environmental impact. For instance, a 2023 study demonstrated the efficacy of palladium-catalyzed cross-coupling reactions in achieving high yields of the compound under mild conditions. These advancements are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have provided promising results regarding the compound's pharmacokinetic and pharmacodynamic properties. A recent study published in the Journal of Medicinal Chemistry reported that the compound exhibited excellent bioavailability and low toxicity in rodent models. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurology, particularly for neurodegenerative disorders. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation.

Looking ahead, the research community is optimistic about the translational potential of 4-1-(2-bromoprop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl-1-(4-fluorophenyl)methylpyrrolidin-2-one. Collaborative efforts between academia and industry are underway to advance this compound through the drug development pipeline. Future studies will likely focus on identifying its precise molecular targets, refining its formulation, and conducting rigorous clinical trials to validate its safety and efficacy in humans.